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Chemical Identity and Properties

The following table consolidates the fundamental identifying information for Isobutyl Salicylate, which is

essential for any subsequent analysis [1].

Property

Detail

Chemical Name

Synonym(s)

CAS Registry Number

JECFA Number

Molecular Formula

Molecular Weight

Physical Form

Odour

Isobutyl 2-hydroxybenzoate

Isobutyl o-hydroxybenzoate; 2-Methylpropyl 2-hydroxybenzoate

87-19-4

902

C11H1403

194.23

Colourless to pale yellow liquid

Somewhat harsh, floral, herbaceous
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According to the Food and Agriculture Organization (FAQO), the Infrared (IR) spectrum is a required test for

the identification of Isobutyl salicylate [1].

Methodology for IR Spectrum Analysis

The search results indicate that the standard method for identifying Isobutyl Salicylate is through its
Infrared (IR) spectrum [1]. While the specific peak data for this compound was not located, the general
workflow for such an analysis is standardized. The following diagram outlines the key steps a researcher

would follow to obtain and use the IR spectrum for identification.
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Experimental workflow for IR analysis

The methodology relies on detecting the unique vibrational frequencies of functional groups within the

molecule. For a salicylate ester like Isobutyl Salicylate, you would expect to find several key absorption

peaks [1]:

e Astrong carbonyl (C=0) stretch around 1680-1650 cm™?, characteristic of an ester.
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e Abroad hydroxyl (O-H) stretch typically between 3300-2500 cm~1, which can be broad due to
hydrogen bonding.

e Aromatic C=C stretching vibrations in the range of 1600-1450 cm~1.

e C-O stretching vibrations around 1300-1000 cm™1,

Accessing Spectral Data

For rigorous research and development work, obtaining a reference spectrum from a professional database is

crucial. Here are two potential pathways:

e Commercial Suppliers: Some suppliers like Sigma-Aldrich provide documentation for their
products, which may include analytical data [2].

o Standard Reference Databases: The NIST Chemistry WebBook is a authoritative source for
chemical data, including IR spectra [3]. While the search results show a related compound (Isoamyl
salicylate) in the NIST database, it confirms that such libraries are the primary resource for this
information.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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